Cas no 1292841-87-2 (rac-Methyl Ephedrine-d3 Hydrochloride)

• Product Name: rac-Methyl Ephedrine-d3 Hydrochloride
• CAS No: 1292841-87-2
• MF: C₁₁H₁₈ClNO
• MW: 218.73820734024
• CID: 4586726
• Update Time: 2025-06-14

rac-Methyl Ephedrine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-[methyl(trideuteriomethyl)amino]-1-phenylpropan-1-ol:hydrochloride
• Methylephedrine d3 Hydrochloride
• Methylephedrine d3 HydrochlorideQ: What is Methylephedrine d3 Hydrochloride Q: What is the CAS Number of Methylephedrine d3 Hydrochloride Q: What is the storage condition of Methylephedrine d3 Hydrochloride Q: What are the applications of Methylephedrine d3 Hydrochloride
• rac-Methyl Ephedrine-d3 Hydrochloride

• Inchi： 1S/C11H17NO.ClH/c1-9(12(2)3)11(13)10-7-5-4-6-8-10;/h4-9,11,13H,1-3H3;1H/t9-,11-;/m1./s1/i2D3;
• InChI Key： NTCYWJCEOILKNG-OLNSGWIZSA-N
• SMILES： [C@@H](C1=CC=CC=C1)(O)[C@H](N(C)C([2H])([2H])[2H])C.[H]Cl

Experimental Properties

• Solubility: 甲醇（微溶）、水（微溶）

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on rac-Methyl Ephedrine-d3 Hydrochloride

Research Briefing on rac-Methyl Ephedrine-d3 Hydrochloride (CAS: 1292841-87-2) in Chemical and Biomedical Applications

The compound rac-Methyl Ephedrine-d3 Hydrochloride (CAS: 1292841-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated analog of methyl ephedrine is increasingly utilized in pharmacokinetic and metabolic studies due to its stable isotope labeling, which enhances the precision of mass spectrometry-based analyses. Recent studies have focused on its synthesis, characterization, and applications in drug metabolism research, particularly in the context of adrenergic receptor modulation and central nervous system (CNS) stimulant effects.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of rac-Methyl Ephedrine-d3 Hydrochloride, highlighting its improved yield and purity through advanced catalytic deuteration techniques. The study emphasized the compound's role as an internal standard in quantitative bioanalysis, where its deuterium labeling minimizes interference with endogenous ephedrine metabolites. This advancement is critical for accurate measurement of ephedrine derivatives in clinical and forensic toxicology.

Further research has explored the pharmacological properties of rac-Methyl Ephedrine-d3 Hydrochloride in comparative studies with its non-deuterated counterpart. Findings indicate that the deuterium substitution does not significantly alter the compound's binding affinity to α- and β-adrenergic receptors, as confirmed by in vitro assays. However, subtle differences in metabolic stability were observed, with the deuterated form exhibiting a marginally prolonged half-life in hepatic microsome models. These insights are pivotal for designing deuterated drugs with optimized metabolic profiles.

In the realm of analytical chemistry, rac-Methyl Ephedrine-d3 Hydrochloride has been employed as a reference standard in high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) methods. A 2024 multicenter validation study demonstrated its utility in detecting and quantifying ephedrine alkaloids in complex biological matrices, achieving a detection limit of 0.1 ng/mL. This sensitivity is instrumental for monitoring drug abuse and ensuring compliance in therapeutic settings.

Emerging applications also include the use of rac-Methyl Ephedrine-d3 Hydrochloride in positron emission tomography (PET) imaging, where its radiolabeled derivatives serve as tracers for studying adrenergic receptor density in neurological disorders. Preliminary data from animal models suggest its potential in visualizing receptor dynamics in Parkinson's disease and depression, though further clinical validation is required.

In conclusion, rac-Methyl Ephedrine-d3 Hydrochloride (CAS: 1292841-87-2) represents a versatile tool in both basic and applied research. Its synthesis, metabolic stability, and analytical applications underscore its value in advancing drug development and diagnostic methodologies. Future studies are expected to expand its use in precision medicine and biomarker discovery.